Cas no 1261928-51-1 (4-(3-Aminophenyl)-3-fluorobenzoic acid)

• Product Name: 4-(3-Aminophenyl)-3-fluorobenzoic acid
• CAS No: 1261928-51-1
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD18318985
• CID: 2764093
• PubChem ID: 53224912
• Update Time: 2025-10-31

4-(3-Aminophenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318985
• 4-(3-AMINOPHENYL)-3-FLUOROBENZOIC ACID
• 1261928-51-1
• 4-(3-Aminophenyl)-3-fluorobenzoic acid, 95%
• DTXSID40688644
• 3'-Amino-2-fluoro[1,1'-biphenyl]-4-carboxylic acid
• 3'-Amino-2-fluoro-[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Aminophenyl)-3-fluorobenzoic acid

• MDL： MFCD18318985
• Inchi： 1S/C13H10FNO2/c14-12-7-9(13(16)17)4-5-11(12)8-2-1-3-10(15)6-8/h1-7H,15H2,(H,16,17)
• InChI Key： VSRDDJLQJZLEGK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 231.07
• Monoisotopic Mass: 231.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Aminophenyl)-3-fluorobenzoic acid

Introduction to 4-(3-Aminophenyl)-3-fluorobenzoic Acid (CAS No. 1261928-51-1)

4-(3-Aminophenyl)-3-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261928-51-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoic acid derivatives class, characterized by its unique structural features that include both an amino group and a fluorine substituent. These structural attributes not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The synthesis of 4-(3-Aminophenyl)-3-fluorobenzoic acid involves a series of well-orchestrated chemical reactions that highlight the precision and expertise required in medicinal chemistry. The presence of the amino group at the para position relative to the fluorine atom introduces a level of electronic and steric modulation that can significantly influence the compound's interactions with biological targets. This modulation is crucial for designing molecules with enhanced binding affinity and selectivity, which are key factors in developing effective therapeutic agents.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their remarkable pharmacological properties. The fluorine atom, being highly electronegative, can alter the electronic distribution within the molecule, leading to improved metabolic stability, lipophilicity, and binding affinity. 4-(3-Aminophenyl)-3-fluorobenzoic acid exemplifies this trend, as its structure suggests potential applications in the development of novel drugs targeting various diseases.

One of the most compelling aspects of 4-(3-Aminophenyl)-3-fluorobenzoic acid is its potential role as a key intermediate in the synthesis of more complex pharmaceutical molecules. Its structural framework can be modified through further functionalization to create derivatives with tailored properties. For instance, introducing additional substituents or altering the position of existing groups can lead to compounds with enhanced biological activity. This flexibility makes it an invaluable tool for medicinal chemists exploring new therapeutic avenues.

Recent studies have highlighted the importance of 4-(3-Aminophenyl)-3-fluorobenzoic acid in the context of inflammation and immunomodulation. Research indicates that benzoic acid derivatives can exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The fluorine atom in this compound may further enhance these effects by improving bioavailability and target engagement. Preliminary in vitro studies have shown promising results when 4-(3-Aminophenyl)-3-fluorobenzoic acid is tested against inflammatory markers, suggesting its potential as a lead compound for developing anti-inflammatory therapies.

The compound's structural similarity to known pharmacophores also makes it an attractive candidate for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how 4-(3-Aminophenyl)-3-fluorobenzoic acid interacts with biological targets like enzymes and receptors. This approach allows for the optimization of lead compounds before they enter more costly and time-consuming phases of drug development.

In addition to its pharmacological potential, 4-(3-Aminophenyl)-3-fluorobenzoic acid has shown promise in material science applications. Its ability to form stable complexes with other molecules makes it useful in designing functional materials for sensors and catalysts. The fluorine atom's unique electronic properties can enhance the material's sensitivity and reactivity, opening up new possibilities for advanced technological applications.

The synthesis and handling of 4-(3-Aminophenyl)-3-fluorobenzoic acid require stringent adherence to good laboratory practices (GLP) to ensure reproducibility and safety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity levels. These methods not only underscore the sophistication of modern chemical synthesis but also highlight the importance of precision in medicinal chemistry.

As research continues to evolve, the applications of 4-(3-Aminophenyl)-3-fluorobenzoic acid are expected to expand further. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide. The compound's multifaceted potential positions it as a cornerstone in ongoing efforts to develop innovative treatments for a wide range of diseases.

In conclusion, 4-(3-Aminophenyl)-3-fluorobenzoic acid (CAS No. 1261928-51-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse applications. Its role as an intermediate in drug synthesis, along with its potential therapeutic benefits, underscores its importance in modern medicine. As research progresses, this compound is poised to play an increasingly vital role in shaping the future of drug discovery and development.